(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone

• IUPAC Name: [2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C18H17ClN2OS/c1-13-5-2-3-8-16(13)17(22)21-10-9-20-18(21)23-12-14-6-4-7-15(19)11-14/h2-8,11H,9-10,12H2,1H3
• InChI Key: FPJWCBKYGHUPJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN=C2SCC3=CC(=CC=C3)Cl
• Molecular Formula: C18H17ClN2OS
• Molecular Weight: 344.9 g/mol

Description

(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone, also known as CBTM, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research. CBTM has been shown to have a high affinity for certain protein targets, making it a promising tool for studying various biological processes. In

Scientific Research Applications

Synthesis and Characterization

(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone and related compounds have been synthesized and characterized through various methods. For instance, novel compounds like (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone have been synthesized and analyzed using UV, IR, 1H, and 13C NMR, and high-resolution mass spectrometry. The structural optimization and vibrational spectra interpretation were performed using density functional theory (DFT) calculations, providing insights into the structural changes due to electron withdrawing group substitution and the thermodynamic stability and reactivity of the compounds. This has implications for understanding antibacterial activity and potentially extends to compounds like (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone (Shahana & Yardily, 2020).

Antioxidant and Antibacterial Properties

Research into the antioxidant and antibacterial properties of thiazole and imidazolyl derivatives has shown promising results. Synthesized compounds have been screened for their in vitro antioxidant activity using various methods, with some showing potent activity comparable or superior to standards. This suggests that such compounds, including variants of (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone, could serve as potent antioxidant agents, meriting further investigation into their potential therapeutic applications (Reddy et al., 2015).

Corrosion Inhibition

Derivatives similar to (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone have been explored for their corrosion inhibition properties. For example, compounds have demonstrated significant inhibition effects on mild steel corrosion in acidic mediums, with inhibition efficiency values reaching up to 98.9% at certain concentrations. These findings highlight the potential of such compounds in industrial applications for protecting metals against corrosion, suggesting that further exploration of (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone and its derivatives could be beneficial (Fergachi et al., 2018).